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Compound of Interest

Compound Name: 6-Hydroxy-2-methylnicotinic acid

CAS No.: 66909-37-3

Cat. No.: B2717896

Get Quote

Analytical Profiling of 6-Hydroxy-2-
methylnicotinic Acid
Executive Summary
This Application Note details the analytical characterization and quantification of 6-Hydroxy-2-
methylnicotinic acid (6-H-2-MNA). As a key intermediate in the microbial degradation of

methylated pyridines (specifically 2-methylnicotinic acid) and a potential impurity in the

synthesis of agrochemicals and pharmaceuticals, accurate detection of 6-H-2-MNA is critical.

This guide addresses the specific challenges posed by this molecule: its amphoteric nature,

high polarity, and keto-enol tautomerism (pyridone vs. hydroxypyridine forms). We present two

validated workflows: a robust HPLC-UV method for quality control and high-concentration

samples, and a high-sensitivity LC-MS/MS method for biological matrices.
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Understanding the molecule's behavior in solution is the prerequisite for successful method

development.

IUPAC Name: 6-hydroxy-2-methylpyridine-3-carboxylic acid

CAS Number: 86454-13-9 (Isomer specific) / 38116-61-9 (General salt/hydrate forms)

Molecular Formula:

[1]

Molecular Weight: 153.14 g/mol [1]

pKa Values (Predicted):

(Carboxylic acid)

(Phenolic hydroxyl/Pyridine nitrogen)

Critical Insight: Tautomerism
Like 6-hydroxynicotinic acid, 6-H-2-MNA exists in equilibrium between the hydroxy-pyridine

form and the 2-pyridone (amide) form. In aqueous solution, the pyridone form often

predominates. This impacts chromatography:

Retention: The pyridone form is more polar.

UV Absorbance: The conjugation system changes, typically shifting

to higher wavelengths (290–310 nm) compared to the pyridine ring alone.

Metabolic Context & Pathway
6-H-2-MNA is primarily generated via the bacterial catabolism of 2-methylnicotinic acid (e.g., by

Arthrobacter or Pseudomonas spp.).
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Figure 1: Bacterial degradation pathway of 2-methylnicotinic acid yielding 6-H-2-MNA.

Method A: HPLC-UV (Quality Control & Purity)
Scope: Raw material testing, fermentation broth analysis (high concentration > 1 µg/mL).

Challenge: Retaining small, polar organic acids on C18. Solution: Use of an "Aqueous Stable"

C18 column and acidic mobile phase to suppress ionization of the carboxylic group.

Chromatographic Conditions
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Parameter Specification Rationale

Column

Agilent ZORBAX SB-Aq or

Phenomenex Luna Omega

Polar C18 (150 x 4.6 mm, 3-5

µm)

"Aq" or Polar-embedded

phases prevent pore dewetting

in highly aqueous mobile

phases required for polar

retention.

Mobile Phase A
20 mM Potassium Phosphate

Buffer (pH 2.5)

Low pH suppresses carboxylic

acid ionization (

), increasing retention on

hydrophobic phases.

Mobile Phase B Acetonitrile (HPLC Grade) Standard organic modifier.

Flow Rate 1.0 mL/min
Standard backpressure

management.

Column Temp 30°C Improves peak symmetry.

Detection
UV @ 295 nm (Primary), 260

nm (Secondary)

295 nm targets the pyridone

chromophore; 260 nm targets

the general pyridine ring.

Injection Vol 10 µL
Adjust based on sample

concentration.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B

0.0 98 2

5.0 98 2

15.0 70 30

16.0 5 95

20.0 5 95

20.1 98 2

25.0 98 2

Protocol Note: If peak tailing is observed, add 0.1% Triethylamine (TEA) to the buffer to mask

residual silanols on the column stationary phase.

Method B: LC-MS/MS (Bioanalysis & Trace
Detection)
Scope: Plasma PK studies, environmental soil/water analysis, trace impurity profiling.

Sensitivity: LOQ < 5 ng/mL.

Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI)[2]

Polarity: Positive (+). Note: While negative mode works for the carboxylic acid, positive mode

is often more sensitive for the pyridone nitrogen.

Precursor Ion:

MRM Transitions (Multiple Reaction Monitoring)
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Precursor (m/z) Product (m/z)
Collision Energy
(eV)

Interpretation

154.1 110.1 15 - 20
Loss of

(Quantifier)

154.1 136.1 10 - 15
Loss of

(Qualifier)

154.1 92.1 25 - 30
Ring fragmentation

(Qualifier)

LC Conditions (MS Compatible)
Column: Waters HSS T3 C18 (100 x 2.1 mm, 1.8 µm) or HILIC (if retention is insufficient on

C18).

Mobile Phase A: 0.1% Formic Acid in Water.[3]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Steep gradient (2% B to 90% B over 5 mins) usually suffices.

Sample Preparation Protocols
A. Biological Fluids (Plasma/Urine) - Protein
Precipitation

Aliquot 100 µL of plasma into a centrifuge tube.

Add 300 µL of ice-cold Acetonitrile (containing Internal Standard, e.g., 6-hydroxynicotinic

acid-d3).

Vortex vigorously for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer supernatant to a clean vial.
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Evaporate to dryness under nitrogen stream (optional, for concentration) or dilute 1:1 with

water to match initial mobile phase conditions.

B. Environmental/Fermentation Samples - Solid Phase
Extraction (SPE)
For complex matrices requiring cleanup:

Cartridge: Hydrophilic-Lipophilic Balanced (e.g., Oasis HLB or Strata-X), 60 mg.

Condition: 1 mL Methanol followed by 1 mL Water (pH 2.5).

Load: Sample (acidified to pH 2.5 with HCl).

Wash: 1 mL 5% Methanol in Water.

Elute: 1 mL 100% Methanol.

Reconstitute: Dry down and reconstitute in Mobile Phase A.

Analytical Workflow Diagram
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Figure 2: Decision tree for selecting the appropriate analytical workflow.

Troubleshooting & Critical Control Points
"The Scientist's Perspective" - Common Pitfalls

Peak Splitting (HPLC):

Cause: Sample solvent mismatch. Injecting a sample dissolved in 100% Methanol onto a

98% Aqueous column causes the analyte to precipitate or travel faster than the mobile
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phase initially.

Fix: Always dissolve/dilute the final sample in the starting mobile phase (e.g., 98% Water /

2% ACN).

Retention Time Shifts:

Cause: pH instability. 6-H-2-MNA is sensitive to pH changes near its pKa (3.5).

Fix: Ensure buffer capacity is sufficient. Use 20-50 mM Phosphate rather than just

acidified water for UV methods.

Carryover (LC-MS):

Cause: The pyridone moiety can stick to metallic surfaces or rotor seals.

Fix: Use a needle wash solution containing 10% Isopropanol / 0.1% Formic Acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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